Cas no 3006-93-7 (1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione))
3006-93-7 structure
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Properties
Names and Identifiers
-
- 1,1'-(1,3-Phenylene)bis(1H-pyrrole-2,5-dione)
- n,n-(1,3-phenylene)dimaleimide
- n,n-1,3-phenylene bismaleimide
- 1,3-dimaleimidobenzene~n,n-(1,3-phenylene)bismaleimide
- n,n'-1,3-phenylene bismaleimide
- 1,1'-(1,3-phenylene)bis-1h-pyrrole-5-dione
- 1,1'-(m-phenylene)bis-1h-pyrrole-2,5-dione
- 1,1'-(phenylene)bis-1h-pyrrole-5-dione
- 1,3-bismaleimidobenzene
- 1,3-dimaleimidobenzene
- 5-dione,1,1'-(1,3-phenylene)bis-1h-pyrrole-2
- hva2
- hva-2curingagent
- N,N'-1,3-Phenylenedimaleimide
- N,N'-(1,3-Phenylene)dimaleimide
- 1,1'-m-Phenylen-bis-pyrrol-2,5-dion
- 1,1'-m-phenylene-bis-pyrrole-2,5-dione
- m-Dimaleimidobenzene
- m-phdm
- N,N'-1,3-Bismaleimidobenzene
- N,N'-meta-phenylene-bis-maleimide
- N,N'-m-phenylenedimaleimide
- VANAX MBM
- N,N'-1,3-Phenylenebismaleimide
- m-Phenylenedimaleimide
- m-Phenylenebismaleimide
- HVA 2
- 1,3-Phenylenebismaleimide
- N,N'-m-Phenylenemaleimide
- HVA-2 curing agent
- 1H-Pyrrole-2,5-dione, 1,1'-(1,3-phenylene)bis-
- N,N'-(m-Phenylene)bismaleimide
- N,N'-(m-Phenylenedimaleimide)
- 1,1'-(1,3-Phenylene)bis-1H-pyrrole-2,5-dione
- 1,1'-(1,3-Phenylene)bi
- N,N'-4,4'-DIPHENYLMETHYLENE-BISMALEIMIDE
- 1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione)
- +Expand
-
- MFCD00022569
- IPJGAEWUPXWFPL-UHFFFAOYSA-N
- 1S/C14H8N2O4/c17-11-4-5-12(18)15(11)9-2-1-3-10(8-9)16-13(19)6-7-14(16)20/h1-8H
- O=C1C([H])=C([H])C(N1C1C([H])=C([H])C([H])=C(C=1[H])N1C(C([H])=C([H])C1=O)=O)=O
Computed Properties
- 268.04800
- 0
- 4
- 2
- 268.048407
- 20
- 480
- 0
- 0
- 0
- 0
- 0
- 1
- 0.2
- nothing
- 0
- 74.8
Experimental Properties
- 0.67540
- 74.76000
- 1.5910 (estimate)
- Negligible dissolution
- 411.39°C (rough estimate)
- 200.0 to 204.0 deg-C
- 250.7 °C
- Not available
- Slightly soluble in water
- 1.3140 (rough estimate)
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Security Information
- GHS06
- ON6125000
- 3
- S28A;S36/37/39;S38;S45
- S27-S28-S36/37/39-S45-S38-S28A
- R22; R26; R36/37/38
- T+
- UN 2811 6.1/PG 2
- H302-H330
- P260-P264-P270-P271-P284-P301+P312+P330-P304+P340+P310-P403+P233-P405-P501
- dangerous
- Toxic room
- II
- R22;R26;R36/37/38
- 6.1
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Customs Data
- 2925190090
-
China Customs Code:
2925190090Overview:
2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Price
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:3006-93-7)
SFD1211
25KG,200KG,1000KG
99%
Wednesday, 11 December 2024 17:02
1,1'-(Benzene-1,3-diyl)bis(1H-pyrrole-2,5-dione) Related Literature
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Ge Wu,Yujing Yao,Wenliang Zhang Org. Chem. Front. 2021 8 6259
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Tingting Zhu,Qi Yu,Lei Ding,Tuo Di,Tiansheng Zhao,Tiesheng Li,Lei Li Green Chem. 2019 21 2326
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B. Willocq,R. K. Bose,F. Khelifa,S. J. Garcia,Ph. Dubois,J.-M. Raquez J. Mater. Chem. A 2016 4 4089
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Bappaditya Gole,Arun Kumar Bar,Arijit Mallick,Rahul Banerjee,Partha Sarathi Mukherjee Chem. Commun. 2013 49 7439
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Taku Shoji,Takanori Araki,Nanami Iida,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Tetsuo Okujima Org. Chem. Front. 2019 6 195
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Chien-Ho Huang,Ying-Ling Liu Polym. Chem. 2020 11 1606
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Taku Shoji,Takanori Araki,Nanami Iida,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Tetsuo Okujima Org. Chem. Front. 2019 6 195
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